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Abstract

(R)-Morpholin-2-ylmethanol hydrochloride is a chiral building block of significant interest in
modern medicinal chemistry. The morpholine ring is recognized as a "privileged scaffold,"
frequently incorporated into therapeutic candidates to optimize physicochemical and
pharmacokinetic properties such as aqueous solubility, metabolic stability, and target affinity.[1]
[2][3] This technical guide provides an in-depth analysis of the core chemical properties,
synthesis, analytical characterization, and applications of the (R)-enantiomer of morpholin-2-
ylmethanol as its hydrochloride salt. It is intended for researchers, scientists, and drug
development professionals who utilize chiral intermediates to construct complex, biologically
active molecules.

Introduction: The Strategic Value of the Morpholine
Moiety

The development of drug candidates for complex targets, particularly within the central nervous
system (CNS), necessitates a delicate balance of molecular properties to ensure efficacy and
favorable pharmacokinetics.[4] The morpholine heterocycle, with its integrated ether and
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secondary amine functionalities, offers a unique combination of polarity, hydrogen bonding
capability, and conformational flexibility.[4][5] These attributes are leveraged by medicinal
chemists to:

o Enhance Potency: The morpholine ring can engage in critical hydrogen bonding and other
non-covalent interactions within a target's active site.[3]

e Modulate Physicochemical Properties: Its inclusion often improves aqueous solubility and
metabolic stability, crucial for oral bioavailability and in vivo half-life.[1][2]

e Act as a Versatile Scaffold: The ring serves as a rigid or semi-rigid anchor to correctly orient
other pharmacophoric groups.[4]

The specific stereochemistry of substituents on the morpholine ring is frequently paramount for
achieving selective biological activity. (R)-Morpholin-2-ylmethanol hydrochloride provides a
synthetically accessible source of a chiral morpholine core, presenting a primary alcohol as a
handle for further chemical elaboration. The hydrochloride salt form enhances the compound's
stability and water solubility, making it more convenient for storage and for use in aqueous
reaction media.[1]

Physicochemical and Structural Properties

A thorough understanding of a building block's fundamental properties is the bedrock of its
effective use in synthesis. The key physicochemical data for (R)-Morpholin-2-ylmethanol
hydrochloride are summarized below.

Table 1: Core Physicochemical Properties
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Property Value Source(s)
CAS Number 1436436-17-7 [6][7]
Alternate CAS 156925-22-3 (for free base) [81[9][10]
Molecular Formula CsH12CINO2 [61[719]
Molecular Weight 153.61 g/mol [6]119]
Appearance White to off-white solid [11]

Purity Typically 295% - 97% [8]

Storage Conditions Inert atmosphere, 2-8°C [6]
SMILES Code OC[C@H]1CNCCO1.[H]CI [6][7]

The structure contains a single defined stereocenter at the C2 position of the morpholine ring,
dictating the (R) configuration.

Caption: Chemical structure of (R)-Morpholin-2-ylmethanol hydrochloride.

Synthesis and Chiral Purity

The synthesis of enantiomerically pure compounds like (R)-Morpholin-2-ylmethanol is critical to
their function in drug development. While multiple synthetic routes exist, a common strategy
involves the use of a chiral starting material or a resolution step. The hydrochloride salt is
typically formed in the final step by treating the free base with hydrochloric acid in a suitable
solvent.
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Chiral Precursor Selection
(e.g., (R)-epichlorohydrin or protected amino acid)

Rationale:
stablishes stereocenter early

Ring Formation / Nucleophilic Opening
(Formation of morpholine core)

Functional Group Interconversion
(Reduction to primary alcohol)

Deprotection (if applicable)
(Removal of protecting groups)

Purification of Free Base
(e.g., Column Chromatography)

Rationale:
nsures purity before salt formation

Salt Formation
(Addition of HCI in solvent like ether or isopropanol)

Rationale:
mproves stability & handling

Isolation & Final Purification
(Filtration/Recrystallization of Hydrochloride Salt)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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